Cas no 501111-57-5 (2-(2-Isopropylphenoxy)acetohydrazide)

• Product Name: 2-(2-Isopropylphenoxy)acetohydrazide
• CAS No: 501111-57-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 3046116
• PubChem ID: 965755
• Update Time: 2025-06-11

2-(2-Isopropylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Isopropylphenoxy)acetohydrazide
• STK045666
• 501111-57-5
• AKOS000305691
• Oprea1_307052
• 2-[2-(propan-2-yl)phenoxy]acetohydrazide
• 2-(2-propan-2-ylphenoxy)acetohydrazide

• Inchi： 1S/C11H16N2O2/c1-8(2)9-5-3-4-6-10(9)15-7-11(14)13-12/h3-6,8H,7,12H2,1-2H3,(H,13,14)
• InChI Key： XGRQTKIZTSJXQS-UHFFFAOYSA-N
• SMILES： CC(C1C(OCC(NN)=O)=CC=CC=1)C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(2-Isopropylphenoxy)acetohydrazide

Recent Advances in the Study of 2-(2-Isopropylphenoxy)acetohydrazide (CAS: 501111-57-5)

2-(2-Isopropylphenoxy)acetohydrazide (CAS: 501111-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique hydrazide functional group and isopropylphenoxy moiety, has been the subject of several studies aimed at exploring its pharmacological properties, mechanisms of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of 2-(2-Isopropylphenoxy)acetohydrazide derivatives to enhance their bioactivity and pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the hydrazide moiety could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting that 2-(2-Isopropylphenoxy)acetohydrazide derivatives could serve as potent anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-Isopropylphenoxy)acetohydrazide exhibited notable activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings highlight the compound's promise in addressing antibiotic resistance, a pressing global health challenge.

In addition to its antimicrobial and anti-inflammatory properties, 2-(2-Isopropylphenoxy)acetohydrazide has also been explored for its potential in oncology. A preclinical study (2023) in the European Journal of Medicinal Chemistry revealed that the compound could induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicated that this effect was mediated through the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis. While further in vivo studies are needed, these results underscore the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 2-(2-Isopropylphenoxy)acetohydrazide-based therapeutics. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Nonetheless, the growing body of research on this compound underscores its potential to contribute to the development of novel treatments for a range of diseases, from infections to cancer.

In conclusion, 2-(2-Isopropylphenoxy)acetohydrazide (CAS: 501111-57-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities, combined with its modifiable chemical structure, make it a promising candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings. As research progresses, this compound may well emerge as a valuable tool in the fight against some of the most challenging diseases of our time.